Cas no 2229774-95-0 (Benzoic acid, 2-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-, methyl ester)
Benzoic acid, 2-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-, methyl ester
- Methyl 2-(2-(tert-butoxy)-2-oxoethoxy)benzoate
- F84208
- CS-0460078
- 2229774-95-0
- SCHEMBL20235270
- Methyl2-(2-(tert-butoxy)-2-oxoethoxy)benzoate
-
- Inchi: 1S/C14H18O5/c1-14(2,3)19-12(15)9-18-11-8-6-5-7-10(11)13(16)17-4/h5-8H,9H2,1-4H3
- InChI Key: XBVJKUFICYERHL-UHFFFAOYSA-N
- SMILES: C(OC)(=O)C1=CC=CC=C1OCC(OC(C)(C)C)=O
Computed Properties
- Exact Mass: 266.11542367g/mol
- Monoisotopic Mass: 266.11542367g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 7
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 61.8Ų
Benzoic acid, 2-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-, methyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1530745-100mg |
Methyl 2-(2-(tert-butoxy)-2-oxoethoxy)benzoate |
2229774-95-0 | 98% | 100mg |
¥3583 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1530745-250mg |
Methyl 2-(2-(tert-butoxy)-2-oxoethoxy)benzoate |
2229774-95-0 | 98% | 250mg |
¥7465 | 2023-04-14 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1530745-1g |
Methyl 2-(2-(tert-butoxy)-2-oxoethoxy)benzoate |
2229774-95-0 | 98% | 1g |
¥11944 | 2023-04-14 | |
| Aaron | AR024VLQ-100mg |
Methyl 2-(2-(tert-butoxy)-2-oxoethoxy)benzoate |
2229774-95-0 | 98% | 100mg |
$415.00 | 2025-02-13 | |
| Aaron | AR024VLQ-250mg |
Methyl 2-(2-(tert-butoxy)-2-oxoethoxy)benzoate |
2229774-95-0 | 98% | 250mg |
$691.00 | 2025-02-13 | |
| Aaron | AR024VLQ-1g |
Methyl 2-(2-(tert-butoxy)-2-oxoethoxy)benzoate |
2229774-95-0 | 98% | 1g |
$1381.00 | 2025-02-13 | |
| 1PlusChem | 1P024VDE-100mg |
Methyl 2-(2-(tert-butoxy)-2-oxoethoxy)benzoate |
2229774-95-0 | ≥98.0% | 100mg |
$734.00 | 2023-12-18 | |
| 1PlusChem | 1P024VDE-250mg |
Methyl 2-(2-(tert-butoxy)-2-oxoethoxy)benzoate |
2229774-95-0 | ≥98.0% | 250mg |
$1199.00 | 2023-12-18 |
Benzoic acid, 2-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-, methyl ester Related Literature
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
2. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
-
Min Kim,Jae-Joon Lee,Tengling Ye,Panagiotis E. Keivanidis,Kilwon Cho J. Mater. Chem. C, 2020,8, 1686-1696
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
Additional information on Benzoic acid, 2-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-, methyl ester
Research Brief on Benzoic acid, 2-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-, methyl ester (CAS: 2229774-95-0)
In recent years, the compound Benzoic acid, 2-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-, methyl ester (CAS: 2229774-95-0) has garnered significant attention in the field of chemical biology and pharmaceutical research. This ester derivative, characterized by its unique structural features, has been explored for its potential applications in drug development, particularly as an intermediate in the synthesis of bioactive molecules. The presence of both benzoic acid and tert-butoxycarbonyl (Boc) protecting groups in its structure makes it a versatile building block for organic synthesis.
Recent studies have focused on the synthetic pathways and optimization of the production of this compound. A 2023 publication in the Journal of Medicinal Chemistry highlighted an improved synthetic route that enhances yield and purity, addressing previous challenges in scalability. The method involves a two-step process starting from 2-hydroxybenzoic acid, followed by esterification and protection of the hydroxyl group. This advancement is critical for its application in large-scale pharmaceutical manufacturing.
In addition to its synthetic utility, Benzoic acid, 2-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-, methyl ester has been investigated for its potential biological activities. Preliminary in vitro studies suggest that it may exhibit moderate inhibitory effects on certain enzymes involved in inflammatory pathways. However, further research is required to elucidate its mechanism of action and therapeutic potential. These findings were presented at the 2024 American Chemical Society National Meeting, sparking discussions on its role in developing novel anti-inflammatory agents.
The compound's stability and solubility profiles have also been a subject of recent research. A study published in the European Journal of Pharmaceutical Sciences (2024) utilized advanced analytical techniques, including HPLC-MS and NMR spectroscopy, to characterize its physicochemical properties. The results indicated favorable stability under physiological conditions, making it a promising candidate for further pharmacokinetic studies.
Looking ahead, researchers are exploring the derivatization of this compound to enhance its bioactivity and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are underway to design and test analogs for specific therapeutic targets. The integration of computational chemistry and high-throughput screening methods is expected to accelerate this process, as noted in a recent review article in Drug Discovery Today.
In conclusion, Benzoic acid, 2-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-, methyl ester (CAS: 2229774-95-0) represents a valuable chemical entity with diverse applications in medicinal chemistry. Ongoing research aims to unlock its full potential, from synthetic intermediate to bioactive molecule, contributing to the development of new therapeutic agents.
2229774-95-0 (Benzoic acid, 2-[2-(1,1-dimethylethoxy)-2-oxoethoxy]-, methyl ester) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)